Cas no 2301068-18-6 (1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-)
1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-
-
- MDL: MFCD31760180
- Inchi: 1S/C17H21BrClN5OSi/c1-26(2,3)8-7-25-10-24-13-6-4-5-12(20)14(13)16(23-24)15-11(18)9-21-17(19)22-15/h4-6,9H,7-8,10,20H2,1-3H3
- InChI Key: MXQDTVRJLPPUGA-UHFFFAOYSA-N
- SMILES: N1(COCC[Si](C)(C)C)C2=C(C(N)=CC=C2)C(C2C(Br)=CN=C(Cl)N=2)=N1
1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 195538-5g |
(5-Bromo-2-chloro-4-pyrimidinyl)-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1H-indazol-4-amine, 95% |
2301068-18-6 | 95% | 5g |
$2393.00 | 2023-09-06 |
1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-
Compound CAS No. 2301068-18-6: 1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]
The compound with CAS No. 2301068-18-6, commonly referred to as 1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl], is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes an indazole ring system, a pyrimidine moiety, and a trimethylsilyl (TMS) protecting group. The combination of these structural elements makes it a versatile building block for the synthesis of advanced chemical entities.
Indazoles are heterocyclic aromatic compounds that have gained considerable attention in recent years due to their unique electronic properties and biological activities. The indazole ring in this compound is further substituted with an amino group at the 4-position, which enhances its reactivity and functional versatility. The presence of a pyrimidine ring fused with the indazole structure introduces additional electronic complexity, making this compound a promising candidate for various applications.
The 5-bromo and 2-chloro substituents on the pyrimidine ring contribute to the compound's stability and reactivity. These halogen atoms act as electron-withdrawing groups, which can influence the electronic properties of the molecule and its interaction with other chemical species. The trimethylsilyl (TMS) group attached to the ethoxy chain serves as a protecting group, which is often used in organic synthesis to prevent unwanted side reactions during the synthesis process.
Recent studies have highlighted the potential of this compound in drug discovery efforts. Its structure suggests that it could act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the indazole core has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities in various biological assays. The presence of halogen atoms further enhances its potential as a lead compound for developing drugs targeting specific molecular pathways.
In addition to its medicinal applications, this compound has also been explored for its role in materials science. The indazole moiety has been reported to exhibit nonlinear optical properties, making it a candidate for applications in optoelectronic devices. Furthermore, the TMS group can be readily modified or removed under specific conditions, allowing for the synthesis of derivatives with tailored properties.
From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrimidine-indazole hybrid framework. Additionally, the introduction of the TMS group requires precise control over reaction conditions to ensure optimal yields and purity.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the indazole-pyrimidine system exhibits significant conjugation, which enhances its stability and reactivity. These findings have implications for both synthetic chemistry and materials science applications.
In conclusion, CAS No. 2301068-18-6 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.
2301068-18-6 (1H-Indazol-4-amine, 3-(5-bromo-2-chloro-4-pyrimidinyl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)